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Introduction
Eicosanoids are a class of potent signaling molecules derived from the oxidation of 20-carbon

polyunsaturated fatty acids, primarily arachidonic acid. They play crucial roles in a multitude of

physiological and pathological processes, including inflammation, immunity, cardiovascular

function, and cancer. Accurate and robust quantification of eicosanoid profiles is essential for

understanding disease mechanisms and for the development of novel therapeutic

interventions. This document provides a detailed workflow for the profiling of eicosanoids using

liquid chromatography-tandem mass spectrometry (LC-MS/MS), from sample collection to data

analysis.

Eicosanoid Biosynthesis Pathways
Eicosanoids are synthesized via three major enzymatic pathways: the cyclooxygenase (COX),

lipoxygenase (LOX), and cytochrome P450 (CYP) pathways. These pathways convert

arachidonic acid into a diverse array of bioactive lipids, including prostaglandins,

thromboxanes, leukotrienes, and hydroxyeicosatetraenoic acids (HETEs).
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Caption: Overview of the three major eicosanoid biosynthesis pathways.
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Experimental Workflow
A robust and reproducible workflow is critical for accurate eicosanoid profiling. The following

sections detail the key steps from sample handling to data acquisition.
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1. Sample Collection
(with COX Inhibitors)

2. Sample Preparation
(Protein Precipitation)

3. Lipid Extraction
(Solid-Phase Extraction)

4. LC-MS/MS Analysis

5. Data Processing & Quantification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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